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Compound of Interest

Compound Name: PROTAC HSP90 degrader BP3

Cat. No.: B10831099 Get Quote

Introduction
Proteolysis Targeting Chimeras (PROTACs) represent a revolutionary therapeutic modality

designed to eliminate specific proteins from the cellular environment.[1] These bifunctional

molecules co-opt the cell's natural ubiquitin-proteasome system to induce the degradation of a

target protein.[1] A PROTAC molecule typically consists of a ligand that binds to the protein of

interest, another ligand that recruits an E3 ubiquitin ligase, and a linker connecting the two.[1]

This ternary complex formation facilitates the ubiquitination of the target protein, marking it for

destruction by the proteasome. This approach offers the potential to target proteins previously

considered "undruggable" and to overcome resistance mechanisms associated with traditional

small molecule inhibitors.[1][2]

Heat shock protein 90 (HSP90) is a molecular chaperone crucial for the stability and function of

numerous client proteins, many of which are implicated in cancer cell growth and survival.[3]

BP3 is a potent and selective PROTAC degrader of HSP90.[4][5][6][7] It functions in a Cereblon

(CRBN)-dependent manner to induce the degradation of HSP90, thereby inhibiting the growth

of cancer cells, including breast cancer.[4][5][6][7]

These application notes provide detailed protocols for the preparation of stock solutions of the

PROTAC HSP90 degrader BP3 for research purposes.
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A summary of the key quantitative data for PROTAC HSP90 degrader BP3 is presented in the

table below for easy reference.

Property Value

Chemical Name PROTAC HSP90 degrader BP3

CAS Number 2669072-88-0

Molecular Formula C₃₂H₂₉ClN₈O₅

Molecular Weight 641.08 g/mol

Primary Application Selective degradation of HSP90 protein

Mechanism of Action CRBN-dependent PROTAC

Appearance Solid powder

Recommended Solvent DMSO

Storage (Powder) 2 years at -20°C

Storage (Stock Solution in DMSO)
2 weeks at 4°C, 1 month at -20°C, 6 months at

-80°C

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of
PROTAC HSP90 Degrader BP3 in DMSO
This protocol describes the preparation of a 10 mM stock solution of BP3 in dimethyl sulfoxide

(DMSO).

Materials:

PROTAC HSP90 degrader BP3 powder

Anhydrous/molecular sieve-treated Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes (e.g., 1.5 mL)
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Calibrated micropipettes and sterile tips

Vortex mixer

Water bath or heat block set to 37°C

Ultrasonic bath

Procedure:

Pre-warming the Solvent: Warm the DMSO to room temperature if stored refrigerated.

Calculating the Required Mass: To prepare a 10 mM stock solution, use the following formula

to calculate the required volume of DMSO for a given mass of BP3: Volume (L) = Mass (g) /

(Molecular Weight ( g/mol ) x Concentration (mol/L)) For example, to prepare a 10 mM stock

solution from 1 mg of BP3: Volume (µL) = (0.001 g / 641.08 g/mol ) / 0.010 mol/L * 1,000,000

µL/L ≈ 156.0 µL

Weighing the Compound: Carefully weigh the desired amount of BP3 powder in a sterile

microcentrifuge tube.

Adding the Solvent: Using a calibrated micropipette, add the calculated volume of DMSO to

the microcentrifuge tube containing the BP3 powder.

Dissolution: a. Tightly cap the tube and vortex briefly to mix. b. To aid dissolution, warm the

tube to 37°C for a few minutes.[4][8] c. Following warming, place the tube in an ultrasonic

bath for a short period until the solid is completely dissolved.[4][8] d. Visually inspect the

solution to ensure there are no visible particles.

Aliquoting and Storage: a. To avoid repeated freeze-thaw cycles, aliquot the stock solution

into smaller volumes in sterile microcentrifuge tubes.[4][6][9] b. For short-term storage, store

the aliquots at -20°C for up to one month.[4][5][6][9] c. For long-term storage, store the

aliquots at -80°C for up to six months.[4][5][6][9]

Safety Precautions:

Handle BP3 and DMSO in a well-ventilated area, preferably a chemical fume hood.
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Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Consult the Safety Data Sheet (SDS) for BP3 for complete safety and handling information.
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Caption: Workflow for preparing a stock solution of PROTAC HSP90 degrader BP3.
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Caption: Simplified signaling pathway of BP3-mediated HSP90 degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Proteolysis Targeting Chimeras (PROTACs) in Breast Cancer Therapy - PMC
[pmc.ncbi.nlm.nih.gov]

2. Proteolysis-Targeting Chimera (PROTAC) Delivery System: Advancing Protein Degraders
towards Clinical Translation - PMC [pmc.ncbi.nlm.nih.gov]

3. Discovery of BP3 as an efficacious proteolysis targeting chimera (PROTAC) degrader of
HSP90 for treating breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

4. glpbio.com [glpbio.com]

5. PROTAC HSP90 degrader BP3 Datasheet DC Chemicals [dcchemicals.com]

6. medchemexpress.com [medchemexpress.com]

7. PROTAC HSP90 degrader BP3|Cas# 2669072-88-0 [glpbio.cn]

8. file.glpbio.com [file.glpbio.com]

9. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Application Notes and Protocols for PROTAC HSP90
Degrader BP3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10831099#preparing-stock-solutions-of-protac-
hsp90-degrader-bp3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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